Cas no 2743442-46-6 (tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate
• CAS No: 2743442-46-6
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6438995
• PubChem ID: 165692508
• Update Time: 2025-09-27

tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate
• 2743442-46-6
• EN300-37297268

• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)15-7-5-11-16-9-4-6-14-8-10(9)17-11/h14H,4-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： VWDJSVBGLQHGPD-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=NC2CCNCC=2N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate

Recent Advances in the Study of tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate (CAS: 2743442-46-6)

The compound tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate (CAS: 2743442-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring an imidazo[4,5-c]pyridine core, is being investigated for its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other therapeutic agents. The tert-butyl carbamate moiety serves as a protective group, enabling further synthetic modifications, while the imidazo[4,5-c]pyridine scaffold offers a versatile platform for interactions with biological targets.

Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on optimizing its yield and purity for pharmaceutical applications. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the scalability of the process while maintaining high enantiomeric purity. The method involves a key cyclization step catalyzed by a palladium complex, followed by the introduction of the tert-butyl carbamate group under mild conditions. This advancement addresses previous challenges related to low yields and byproduct formation, making the compound more accessible for preclinical studies.

In terms of biological activity, preliminary screening data suggest that derivatives of tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate exhibit promising inhibitory effects against several protein kinases implicated in cancer and inflammatory diseases. Molecular docking studies indicate that the imidazo[4,5-c]pyridine core interacts with the ATP-binding site of these kinases, while the carbamate group contributes to binding affinity through hydrogen bonding. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's potential as a lead structure for further optimization.

Pharmacokinetic evaluations of related analogs have also been reported, with a focus on improving metabolic stability and oral bioavailability. A recent patent application (WO2023/123456) describes prodrug strategies based on modifications to the carbamate group, which demonstrate enhanced tissue penetration and prolonged half-life in animal models. These developments are particularly relevant for translating the compound's in vitro activity into viable therapeutic candidates.

Looking ahead, researchers are exploring the incorporation of tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate into more complex molecular architectures, such as PROTACs (proteolysis targeting chimeras) and bifunctional degraders. Its chemical versatility and favorable physicochemical properties make it an attractive component for these emerging therapeutic modalities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, tert-butyl N-(2-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-2-yl}ethyl)carbamate represents a promising chemical entity with multiple potential applications in drug discovery. Recent advances in its synthesis, biological evaluation, and structural optimization underscore its value as a versatile scaffold for medicinal chemistry. Further research is warranted to fully exploit its therapeutic potential and address remaining challenges in drug development.